Cas no 1214375-69-5 (Ethyl 2,6-dibromobenzoate)

• Product Name: Ethyl 2,6-dibromobenzoate
• CAS No: 1214375-69-5
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 1038293
• PubChem ID: 20520745
• Update Time: 2025-04-20

Ethyl 2,6-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromobenzoate
• DTXSID30608336
• Ethyl2,6-dibromobenzoate
• 2,6-Dibromobenzoic acid ethyl ester
• MFCD11616905
• E90536
• Benzoic acid, 2,6-dibromo-, ethyl ester
• 1214375-69-5
• SCHEMBL11237854
• CS-0193071

• MDL： MFCD11616905
• Inchi： 1S/C9H8Br2O2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
• InChI Key： AEBVQYCWIHYSEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(=O)OCC)Br

Computed Properties

• Exact Mass: 307.88706g/mol
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters